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CAS No.: 941690-55-7

Cat. No.: B1678561

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Pavinetant and other

neurokinin-3 receptor (NK3R) antagonists in elucidating the pathophysiology of Polycystic

Ovary Syndrome (PCOS). While the clinical development of Pavinetant (also known as MLE-

4901 or AZD4901) for PCOS was discontinued, studies involving this compound and similar

molecules like Fezolinetant have been instrumental in understanding the role of the neurokinin

B (NKB)-NK3R signaling pathway in the neuroendocrine dysregulation characteristic of PCOS.

[1][2]

Introduction to Pavinetant and NK3R Antagonism in
PCOS
Polycystic Ovary Syndrome (PCOS) is a prevalent endocrine disorder in women of

reproductive age, characterized by hyperandrogenism, ovulatory dysfunction, and polycystic

ovarian morphology.[3][4][5] A key feature of the neuroendocrine disruption in PCOS is an

increased gonadotropin-releasing hormone (GnRH) pulse frequency, leading to elevated

luteinizing hormone (LH) secretion and a high LH to follicle-stimulating hormone (FSH) ratio.
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This hormonal imbalance contributes to ovarian androgen excess and impaired follicular

development.

The hypothalamic network of kisspeptin, neurokinin B, and dynorphin (KNDy) neurons is

recognized as the GnRH pulse generator. Neurokinin B, acting through its receptor NK3R, is a

key stimulator of GnRH release. Therefore, NK3R antagonists like Pavinetant and Fezolinetant

offer a targeted approach to modulate the HPG axis. By blocking NK3R signaling in KNDy

neurons, these antagonists can reduce GnRH pulse frequency, subsequently lowering LH and

testosterone levels.

Data Presentation: Effects of NK3R Antagonists in
PCOS
The following tables summarize the quantitative data from key clinical and preclinical studies

investigating the effects of NK3R antagonists in women with PCOS and in animal models of the

condition.

Table 1: Clinical Trial Data of Fezolinetant in Women with
PCOS (12-Week, Phase 2a Study)
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Parameter Placebo (n=22)
Fezolinetant 60
mg/day (n=21)

Fezolinetant 180
mg/day (n=21)

Change in Total

Testosterone (nmol/L)
-0.05 -0.39 -0.80

Change in Luteinizing

Hormone (IU/L)
-3.16 -8.21** -10.17

Change in LH/FSH

Ratio
-

Dose-dependent

decrease

Dose-dependent

decrease

Change in Follicle-

Stimulating Hormone

(IU/L)

-0.57 -0.92 -1.46

Change in

Progesterone (nmol/L)
No significant change No significant change No significant change

Change in Estradiol

(pmol/L)
No significant change No significant change No significant change

*p < 0.05 vs. placebo; **p < 0.01 vs. placebo; ***p < 0.001 vs. placebo

Table 2: Preclinical Data of NK3R Antagonist (MLE4901)
in a DHT-Induced Mouse Model of PCOS
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Parameter Control DHT-induced PCOS DHT + MLE4901

Body Weight Normal Increased Decreased

Adiposity Normal Increased Decreased

Adipocyte

Hypertrophy
Normal Present Decreased

Respiratory Exchange

Ratio
Baseline Decreased Increased

Fasting Serum

Triglycerides
Normal Increased

No significant

improvement

Fasting Glucose

Levels
Normal Increased

No significant

improvement

Reproductive Cycle Regular Irregular No improvement

Experimental Protocols
Clinical Trial Protocol: Fezolinetant in Women with
PCOS

Study Design: Phase 2a, randomized, double-blind, placebo-controlled, multicenter study.

Participants: Women aged 18 to 45 years diagnosed with PCOS according to the Rotterdam

criteria, with mandatory biochemical hyperandrogenism (total testosterone > 1.7 nmol/L).

Intervention: Participants were randomized to receive placebo, fezolinetant 60 mg/day, or

fezolinetant 180 mg/day for 12 weeks.

Primary Efficacy Endpoint: Change in total testosterone from baseline to week 12.

Secondary Endpoints: Changes in gonadotropins (LH, FSH), LH/FSH ratio, and other

ovarian hormones. Safety and tolerability were also assessed.

Hormone Analysis: Serum levels of hormones were measured at baseline and at specified

time points throughout the study using validated liquid chromatography with tandem mass
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spectrometry or immunoassays.

Preclinical Study Protocol: NK3R Antagonism in a PCOS
Mouse Model

Animal Model: A dihydrotestosterone (DHT)-induced mouse model of PCOS was used.

Female mice were implanted with DHT pellets to induce key reproductive and metabolic

features of PCOS.

Intervention: After 3 months of DHT exposure, a subset of the PCOS-like mice was treated

with the NK3R antagonist MLE4901.

Assessments:

Reproductive Phenotyping: Cyclicity was monitored through vaginal cytology to assess the

regularity of the estrous cycle. Ovulatory function was also evaluated.

Metabolic Phenotyping: Body weight, white and brown adipose tissue weight, and

adipocyte size were measured. Fasting serum triglyceride and glucose levels were

determined. Indirect calorimetry was used to assess the respiratory exchange ratio.

Statistical Analysis: Appropriate statistical tests were used to compare the outcomes

between control, DHT-induced PCOS, and DHT + MLE4901 treated groups.

Visualizations: Signaling Pathways and Workflows
Signaling Pathway of NK3R Antagonism in PCOS
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Click to download full resolution via product page

Caption: Mechanism of Pavinetant in the HPG axis in PCOS.

Experimental Workflow for Preclinical PCOS Studies
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Caption: Workflow for a preclinical study of Pavinetant in a PCOS mouse model.
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Conclusion and Future Directions
The investigation of NK3R antagonists like Pavinetant has significantly advanced our

understanding of the central neuroendocrine defects in PCOS. Clinical studies with the related

compound Fezolinetant have demonstrated that NK3R antagonism can effectively reduce LH

and testosterone levels in women with PCOS, addressing the core hormonal imbalances of the

syndrome. Preclinical studies further suggest a potential role for this drug class in ameliorating

some of the metabolic disturbances associated with PCOS, such as increased body weight and

adiposity.

Although Pavinetant's development for PCOS was halted, the pathway it targets remains a

promising area for therapeutic intervention. Future research could focus on:

Investigating the long-term efficacy and safety of other NK3R antagonists in managing both

the reproductive and metabolic aspects of PCOS.

Exploring the potential of combination therapies, for instance, pairing an NK3R antagonist

with an insulin-sensitizing agent, to address the multifaceted nature of the syndrome.

Further elucidating the direct effects of NK3R signaling at the ovarian level, as NK3R is also

expressed in granulosa cells.

These application notes and protocols provide a framework for researchers to build upon the

foundational work done with Pavinetant and other NK3R antagonists in the ongoing effort to

develop more targeted and effective treatments for PCOS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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